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Compound of Interest

Ethyl 3-(3-nitrophenyl)-3-
Compound Name:
oxopropanoate

Cat. No. B1266669

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties of Ethyl 3-(3-nitrophenyl)-3-oxopropanoate, a detailed experimental protocol for
the determination of its boiling point, and a schematic of its chemical synthesis. This document
Is intended to serve as a valuable resource for professionals engaged in chemical research
and drug development.

Physicochemical Data

The quantitative data for Ethyl 3-(3-nitrophenyl)-3-oxopropanoate are summarized in the
table below. It is important to note that the boiling point is a predicted value, suggesting that the
compound is susceptible to decomposition at high temperatures and atmospheric pressure.
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Property Value Source
Molecular Formula C11H11NOs [1]
Molecular Weight 237.21 g/mol [1]
Melting Point 75-77 °C (lit)) [1]
Predicted Boiling Point 3144 +17.0°C [1]
Appearance Light yellow to yellow solid [1]

Sealed in dry, Room
Storage [1]
Temperature

Experimental Protocol: Boiling Point Determination
by Vacuum Distillation

Given the high predicted boiling point, standard atmospheric distillation is not recommended
due to the potential for thermal decomposition. The boiling point of Ethyl 3-(3-nitrophenyl)-3-
oxopropanoate should be determined under reduced pressure (vacuum distillation). This
method lowers the boiling point to a temperature range where the compound is more stable.

Materials and Equipment:

Crude or purified Ethyl 3-(3-nitrophenyl)-3-oxopropanoate

» Round-bottom flask

o Claisen adapter

o Short-path distillation head with a condenser and vacuum connection
e Receiving flask

e Thermometer and thermometer adapter

¢ Heating mantle with a stirrer
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e Magnetic stir bar

e Vacuum pump or water aspirator

¢ Manometer

e Vacuum grease

e Thick-walled vacuum tubing

e Cold trap (recommended to protect the vacuum pump)

e Glass wool or aluminum foil for insulation

Procedure:

e Apparatus Assembly:

o Ensure all glassware is clean, dry, and free of cracks or stars, as imperfections can be
hazardous under vacuum.

o Place a magnetic stir bar in the round-bottom flask containing the sample of Ethyl 3-(3-
nitrophenyl)-3-oxopropanoate. The use of a stir bar is crucial for preventing bumping, as
boiling stones are ineffective under vacuum.[2]

o Lightly grease all ground-glass joints to ensure an airtight seal.

o Assemble the distillation apparatus, including the Claisen adapter to minimize bumping of
the liquid into the condenser.[2]

o Position the thermometer bulb just below the side arm of the distillation head to accurately
measure the temperature of the vapor that is distilling.

o Connect the vacuum adapter to a cold trap and then to the vacuum source using thick-
walled tubing.

¢ Distillation Process:
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o Turn on the stirring mechanism to ensure smooth boiling.

o Begin to evacuate the system by turning on the vacuum pump or water aspirator. The
pressure should drop, and this can be monitored with a manometer.

o Once a stable, low pressure is achieved, begin to gently heat the sample using the heating
mantle.

o Observe the sample for boiling and the condensation of vapor in the condenser.

o Record the temperature at which the liquid is consistently distilling and condensing into the
receiving flask. This temperature is the boiling point at the recorded pressure.

o To ensure purity, it may be necessary to collect and discard an initial fraction (forerun) that
may contain more volatile impurities.

e Shutdown Procedure:

o Once the distillation is complete, remove the heating mantle and allow the apparatus to
cool to room temperature.

o Slowly and carefully vent the system to return it to atmospheric pressure. This can be
done by opening a stopcock on the vacuum adapter or removing the tubing from the
vacuum source.

o Turn off the vacuum pump.

o Disassemble the apparatus and collect the purified distillate.

Synthesis of Ethyl 3-(3-nitrophenyl)-3-
oxopropanoate

The synthesis of Ethyl 3-(3-nitrophenyl)-3-oxopropanoate can be achieved via the reaction
of m-nitrobenzoyl chloride with the magnesium salt of monoethyl malonate. A detailed workflow
of this synthesis is presented below.
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Figure 1. Synthesis workflow for Ethyl 3-(3-nitrophenyl)-3-oxopropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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